Cas no 1865351-89-8 (6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde)

• Product Name: 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde
• CAS No: 1865351-89-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5692646
• PubChem ID: 130948285
• Update Time: 2025-10-28

6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1865351-89-8
• 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde
• EN300-725830

• Inchi： 1S/C12H14N2O/c1-8-2-9(7-15)4-13-12(8)14-5-10-3-11(10)6-14/h2,4,7,10-11H,3,5-6H2,1H3
• InChI Key： WAGKTMVDCPFGSK-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C(C)=C1)N1CC2CC2C1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.2Ų

Additional information on 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde

Introduction to 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde (CAS No. 1865351-89-8)

6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde (CAS No. 1865351-89-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde is characterized by a pyridine ring substituted with a methyl group at the 5-position and a 3-azabicyclo[3.1.0]hexan-3-yl moiety at the 6-position, along with a carbonyl group at the 3-position of the pyridine ring. The 3-azabicyclo[3.1.0]hexan-3-yl group is a bicyclic amine that imparts significant conformational rigidity and unique electronic properties to the molecule, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde effectively inhibits the aggregation of amyloid-beta peptides, which are known to form toxic plaques in the brains of Alzheimer's patients. Additionally, the compound was found to enhance the clearance of these aggregates through its interaction with specific enzymes involved in protein degradation pathways.

Another area of interest is the anti-inflammatory properties of 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde. Inflammatory responses play a crucial role in various diseases, including arthritis and cardiovascular disorders. Preclinical studies have shown that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action of 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde involves its ability to modulate multiple signaling pathways, including those mediated by nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKs). These pathways are central to the regulation of inflammatory responses and cell survival.

Beyond its therapeutic applications, 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and enzyme inhibition, providing valuable insights into the molecular mechanisms underlying various biological processes.

In conclusion, 6-{3-azabicyclo[3.1.0]hexan-3-yl}-5-methylpyridine-3-carbaldehyde (CAS No. 1865351-89-8) represents a promising compound with a wide range of potential applications in both therapeutic and research settings. Ongoing studies continue to uncover new aspects of its biological activity and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.